4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol

• IUPAC Name: 4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol
• InChI: InChI=1S/C18H21NO2/c1-2-21-18-10-13(6-9-17(18)20)12-19-16-8-7-14-4-3-5-15(14)11-16/h6-11,19-20H,2-5,12H2,1H3
• InChI Key: ILKAHUTVVHEAHQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNC2=CC3=C(CCC3)C=C2)O
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol, also known as MK-677, is a non-peptide growth hormone secretagogue that stimulates the release of growth hormone (GH) and insulin-like growth factor 1 (IGF-1) in the body. MK-677 has been shown to have potential therapeutic applications in the treatment of growth hormone deficiency, osteoporosis, and muscle wasting disorders.

Mechanism of Action

4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol works by binding to the ghrelin receptor, which stimulates the release of GH and IGF-1 in the body. It also increases the secretion of other hormones, such as cortisol and prolactin, which can have both positive and negative effects on the body.
Biochemical and Physiological Effects:
In addition to its effects on GH and IGF-1 levels, 4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol has been shown to have other biochemical and physiological effects. It can increase appetite, improve sleep quality, and enhance cognitive function. It may also have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol has several advantages for lab experiments, including its ability to stimulate GH and IGF-1 release in vitro and in vivo. However, there are also limitations to its use, such as the potential for off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are several potential future directions for research on 4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol. These include investigating its effects on specific tissues and organs, such as the liver and pancreas, and exploring its potential as a treatment for other conditions, such as Alzheimer's disease and diabetes. There is also a need for further studies on the long-term safety and efficacy of 4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol.

Synthesis Methods

4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol is synthesized through a series of chemical reactions, starting with the reaction of 2-ethoxybenzaldehyde with 2-aminoindane to form 4-[(2,3-dihydro-1H-inden-5-yl)oxy]-2-ethoxybenzaldehyde. This compound is then reacted with formaldehyde and hydrogen cyanide to form 4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol, or 4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol.

Scientific Research Applications

4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol has been extensively studied for its potential therapeutic applications in the treatment of growth hormone deficiency, osteoporosis, and muscle wasting disorders. In clinical trials, 4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol has been shown to increase GH and IGF-1 levels in healthy adults and elderly individuals. It has also been shown to increase lean body mass and bone mineral density.